Cas no 1797131-29-3 (1-(3-Oxo-2-aza-spiro4,5dec-2-ylmethyl)cyclohexaneethanol Benzyl Ether)

• Product Name: 1-(3-Oxo-2-aza-spiro4,5dec-2-ylmethyl)cyclohexaneethanol Benzyl Ether
• CAS No: 1797131-29-3
• CID: 4553647
• Update Time: 2025-10-25

1-(3-Oxo-2-aza-spiro4,5dec-2-ylmethyl)cyclohexaneethanol Benzyl Ether Chemical and Physical Properties

Names and Identifiers

• 1-(3-Oxo-2-aza-spiro[4,5]dec-2-ylmethyl)cyclohexaneethanol Benzyl Ether
• 1-(3-Oxo-2-aza-spiro4,5dec-2-ylmethyl)cyclohexaneethanol Benzyl Ether

Additional information on 1-(3-Oxo-2-aza-spiro4,5dec-2-ylmethyl)cyclohexaneethanol Benzyl Ether

1-(3-Oxo-2-aza-spiro4,5dec-2-ylmethyl)cyclohexaneethanol Benzyl Ether: A Comprehensive Overview

The compound with CAS No. 1797131-29-3, known as 1-(3-Oxo-2-aza-spiro4,5dec-2-ylmethyl)cyclohexaneethanol Benzyl Ether, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spiro structure, which combines a cyclohexane ring with a benzyl ether group, making it a fascinating subject for both theoretical and applied research.

Spiro compounds are a class of molecules where two rings are joined by a single atom, creating a spiro junction. In this case, the spiro structure is formed between a cyclohexane ring and an azaspirodecanone moiety. The presence of the oxo group (a carbonyl group) at position 3 of the azaspirodecanone adds to the complexity and reactivity of the molecule. Recent studies have highlighted the potential of such spiro compounds in drug design, particularly in targeting specific protein-protein interactions (PPIs), which are often challenging to modulate due to their lack of enzymatic activity.

The benzyl ether group attached to the cyclohexane ring further enhances the molecule's versatility. Ethers are known for their stability and ability to participate in various chemical reactions, making them valuable in both synthetic chemistry and medicinal applications. The combination of the spiro structure with the benzyl ether group creates a molecule with unique electronic and steric properties, which can be exploited in designing bioactive compounds.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of complex molecules like this one. For instance, molecular docking studies have revealed that this compound has potential binding affinities to several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery efforts.

In terms of synthesis, the construction of this molecule involves multi-step reactions that highlight the principles of modern organic chemistry. The spiro structure is typically formed through intramolecular cyclization reactions, often involving nucleophilic attack on an electrophilic carbon. The introduction of the benzyl ether group requires precise control over reaction conditions to ensure regioselectivity and stereochemistry. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to achieve high yields and purity in the synthesis process.

The cyclohexaneethanol moiety plays a crucial role in determining the physical properties of this compound. Ethanol groups are known for their ability to form hydrogen bonds, which can significantly influence solubility and stability. This property makes the compound suitable for applications in drug delivery systems, where solubility is a critical factor. Recent studies have explored its use as a component in lipid-based nanoparticles, demonstrating its potential in enhancing drug bioavailability.

From an environmental perspective, understanding the degradation pathways of such complex molecules is essential for assessing their ecological impact. Research into biodegradation has shown that certain microorganisms possess enzymes capable of breaking down ether linkages, suggesting that this compound may not persist indefinitely in natural environments. However, further studies are required to fully characterize its environmental fate.

In conclusion, 1-(3-Oxo-2-aza-spiro4,5dec-2-ylmethyl)cyclohexaneethanol Benzyl Ether represents a remarkable example of modern organic chemistry's ability to design and synthesize complex molecules with diverse applications. Its unique structure, combined with recent advances in computational modeling and synthetic techniques, positions it as a promising candidate for future research and development across multiple disciplines.